![molecular formula C31H48N2O3+2 B1230151 4-[[7-[4-[Diethyl(methyl)ammonio]butoxy]-9-oxo-2-fluorenyl]oxy]butyl-diethyl-methylammonium](/img/structure/B1230151.png)
4-[[7-[4-[Diethyl(methyl)ammonio]butoxy]-9-oxo-2-fluorenyl]oxy]butyl-diethyl-methylammonium
Overview
Description
4-[[7-[4-[diethyl(methyl)ammonio]butoxy]-9-oxo-2-fluorenyl]oxy]butyl-diethyl-methylammonium is a member of fluorenes.
Scientific Research Applications
Electrochemical Properties in Capacitors
The compound has been studied for its electrochemical properties, particularly in the context of electric double layer capacitors (EDLCs). Research by Sato, Masuda, and Takagi (2004) demonstrates that similar aliphatic quaternary ammonium salts exhibit wide potential windows and high ionic conductivity, making them useful for EDLC applications. The study highlights the practical utility of these ionic liquids in enhancing capacitor performance (Sato, Masuda, & Takagi, 2004).
Role in Cross-linking of Proteins
The compound's related variants have been identified in the cross-linking of proteins during the Maillard reaction, as studied by Lederer and Klaiber (1999). The research provides insights into how such compounds contribute to protein cross-linking in vivo and in foodstuffs, indicating their biological and nutritional significance (Lederer & Klaiber, 1999).
Synthesis and Solution Properties
Ali (2001) investigated the synthesis and solution properties of similar quaternary ammonium polyelectrolytes. The study offers insights into their basicity constants and how they behave in different solution conditions, which is essential for understanding their potential applications in various scientific fields (Ali, 2001).
Use in Medical Imaging
Yu et al. (2003) explored the synthesis of a related compound, N-4-(4-chlorophenyl)butyl-N,N-diethyl-7-[18F]fluoroheptylammonium, as a potential cardiac imaging agent for PET studies. This research underscores the potential medical applications of such compounds in diagnostic imaging (Yu et al., 2003).
Antibacterial Properties
Waschinski and Tiller (2005) synthesized poly(2-alkyl-1,3-oxazoline)s with terminal quaternary ammonium groups and investigated their antimicrobial potential. This study suggests the potential use of these compounds in developing new antibacterial agents (Waschinski & Tiller, 2005).
properties
Product Name |
4-[[7-[4-[Diethyl(methyl)ammonio]butoxy]-9-oxo-2-fluorenyl]oxy]butyl-diethyl-methylammonium |
|---|---|
Molecular Formula |
C31H48N2O3+2 |
Molecular Weight |
496.7 g/mol |
IUPAC Name |
4-[7-[4-[diethyl(methyl)azaniumyl]butoxy]-9-oxofluoren-2-yl]oxybutyl-diethyl-methylazanium |
InChI |
InChI=1S/C31H48N2O3/c1-7-32(5,8-2)19-11-13-21-35-25-15-17-27-28-18-16-26(24-30(28)31(34)29(27)23-25)36-22-14-12-20-33(6,9-3)10-4/h15-18,23-24H,7-14,19-22H2,1-6H3/q+2 |
InChI Key |
XXFYBCRYOMKRSF-UHFFFAOYSA-N |
SMILES |
CC[N+](C)(CC)CCCCOC1=CC2=C(C=C1)C3=C(C2=O)C=C(C=C3)OCCCC[N+](C)(CC)CC |
Canonical SMILES |
CC[N+](C)(CC)CCCCOC1=CC2=C(C=C1)C3=C(C2=O)C=C(C=C3)OCCCC[N+](C)(CC)CC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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